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Compound of Interest

Compound Name: 2-Methylpyridine

Cat. No.: B031789

Essential Safety and Handling Guide for 2-
Methylpyridine

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides immediate, essential safety and logistical information for
handling 2-Methylpyridine, including detailed operational and disposal plans to foster a safe
and compliant laboratory environment.

Chemical Profile and Hazards

2-Methylpyridine, also known as 2-picoline, is a colorless liquid with a characteristic
unpleasant odor.[1] It is a flammable liquid and vapor that can form explosive mixtures with air
at elevated temperatures.[2][3] The substance is harmful if swallowed, inhaled, or in contact
with skin.[2] It is corrosive to the eyes, skin, and respiratory tract, and can cause severe skin
burns and eye damage.[1] Long-term or repeated exposure may have effects on the central
nervous system.[1]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for 2-
Methylpyridine.
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Property Value Citations
Molecular Formula C6H7N [1]
Molecular Weight 93.13 g/mol [2]

Boiling Point 128-129 °C (262-264 °F) [1]
Melting Point -70 °C (-94 °F) [1]
Flash Point 28 °C (82.4 °F) - 39°C [1][3]

Auto-ignition Temperature

535-537 °C (998.6 °F)

[1]3]

Explosive Limits in Air

1.4 - 8.6 vol%

[1]3]

Vapor Pressure

1.2kPaat 20 °C

[1]

Vapor Density (air = 1)

3.2

[1]

Density 0.943 g/cm3 at 25 °C
Water Solubility Miscible [1]
log Pow (octanol/water) 1.11at20°C

Occupational Exposure Limit

PDK (as mixture of isomers): 5

mg/m? (USSR 1991)

[1]

Operational Plan: Safe Handling of 2-Methylpyridine

A systematic approach is crucial when working with 2-Methylpyridine. The following step-by-

step protocol ensures minimal exposure and safe handling.

Preparation and Engineering Controls

¢ Ventilation: Always handle 2-Methylpyridine in a well-ventilated area, preferably within a

chemical fume hood.[4] Local exhaust ventilation is essential to control vapor generation.[1]

« Ignition Sources: Keep the work area free of open flames, sparks, and hot surfaces.[1][2]

Use explosion-proof electrical and ventilating equipment.[2][3]
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e Grounding: Ground and bond containers and receiving equipment to prevent static

discharge.[2]

o Emergency Equipment: Ensure that an eyewash station and safety shower are readily

accessible near the workstation.[3][5]

Personal Protective Equipment (PPE)

The selection and proper use of PPE are critical to prevent exposure.

PPE Category

Specification

Citations

Eye/Face Protection

Wear chemical safety goggles.

[6] A face shield should be
worn in situations with a high

potential for splashing.[1][6]

[1](2](6]

Skin Protection

Chemical-resistant gloves
(e.g., Butyl rubber, Viton®) are
required. Flame-retardant and
antistatic protective clothing

should be worn.[1]

[1](2]

Respiratory Protection

If vapors or aerosols are
generated, a NIOSH/MSHA-
approved respirator with an
appropriate cartridge is

necessary.[1][3]

[1]3]

Handling Procedure

» Don PPE: Before handling, put on all required personal protective equipment.

 Inspect Container: Check the container for any damage or leaks before opening.

o Dispensing: Use only non-sparking tools when opening and dispensing.[2] Perform all

transfers within a fume hood.
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» Avoid Contact: Do not allow the chemical to come into contact with skin, eyes, or clothing.[7]
[8] Avoid inhaling vapors or mists.[2]

e Hygiene: Do not eat, drink, or smoke in the handling area.[2] Wash hands and face
thoroughly after handling.[7]

Accidental Release Measures

o Small Spills: For small spills, absorb the liquid with an inert material such as sand, silica gel,
or a commercial absorbent (e.g., Chemizorb®).[1] Collect the material in a suitable, closed
container for disposal.[3]

o Large Spills: In the event of a large spill, evacuate the area immediately. Remove all ignition
sources.[2][3] Emergency responders should wear self-contained breathing apparatus and
full protective clothing.[1] Contain the spill and prevent it from entering drains.

First Aid Measures

 Inhalation: Move the person to fresh air and keep them at rest. Seek immediate medical
attention.[1][2]

» Skin Contact: Immediately remove all contaminated clothing.[1][2] Rinse the skin with plenty
of water for at least 15 minutes.[1] Seek immediate medical attention.[2]

» Eye Contact: Rinse cautiously with water for several minutes.[2] Remove contact lenses if
present and easy to do. Continue rinsing and seek immediate medical attention.[2]

 Ingestion: Rinse mouth with water.[1][2] Do NOT induce vomiting.[1] Call a poison center or
doctor immediately.[2]

Disposal Plan for 2-Methylpyridine Waste

Proper disposal of 2-Methylpyridine and its containers is essential to protect the environment
and comply with regulations.

Waste Segregation and Collection

e Hazardous Waste: 2-Methylpyridine is considered hazardous waste.[4]
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» Containers: Collect all waste, including contaminated absorbents and empty containers, in
designated, properly labeled, and sealed containers.[1] Do not mix with other waste.

» Labeling: Label waste containers clearly with the contents and associated hazards.

Disposal Procedure

e Licensed Disposal Company: All waste containing 2-Methylpyridine must be disposed of by
a licensed hazardous waste disposal company.[7]

e Regulations: Adhere to all local, state, and federal regulations for hazardous waste disposal.

[7]

« Incineration: A common disposal method is incineration in a chemical incinerator equipped
with an afterburner and scrubber.[5]

» Empty Containers: Empty containers should be treated as hazardous waste as they may
contain residual vapors.[2]

Visual Workflow for Handling 2-Methylpyridine

The following diagram illustrates the logical workflow for the safe handling of 2-Methylpyridine
from preparation to disposal.
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Caption: Workflow for the safe handling of 2-Methylpyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031789?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

